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Compound of Interest

Compound Name: N-(1-Oxopentadecyl)glycine-d2

Cat. No.: B12374327

Essential Safety and Handling Guide for N-(1-
Oxopentadecyl)glycine-d2

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of N-
(1-Oxopentadecyl)glycine-d2, a deuterated N-acylglycine. Given the absence of a specific
Safety Data Sheet (SDS) for this compound, this protocol is based on guidelines for structurally
similar molecules, including deuterated glycine derivatives and fatty acid amides. Adherence to
these procedures is essential for ensuring laboratory safety and operational integrity.

l. Personal Protective Equipment (PPE)

When handling N-(1-Oxopentadecyl)glycine-d2, a comprehensive set of personal protective
equipment must be worn at all times to minimize exposure. The primary routes of exposure are
inhalation, ingestion, and skin contact.
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Specifications and

PPE Category Required Equipment
Remarks
) Safety glasses with side- Must conform to NIOSH (US)
Eye Protection )
shields or EN 166 (EU) standards.[1]

Nitrile or butyl rubber gloves
are recommended for handling
similar compounds.[2] Dispose
Hand Protection Chemical-resistant gloves of contaminated gloves after
use in accordance with
applicable laws and good

laboratory practices.[1]

The type of protective
equipment must be selected
] Laboratory coat / Impervious according to the concentration
Body Protection )
clothing and amount of the dangerous
substance at the specific

workplace.[1]

Work should be conducted in a
chemical fume hood to
minimize the risk of inhalation.

Respiratory Protection Use in a well-ventilated area [1][3] If dust formation is likely,
a particulate filter respirator

(e.g., N95) may be necessary.

[2]14]

Il. Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring a safe laboratory environment.

Handling:

o Work Area Preparation: Conduct all procedures within a designated chemical fume hood.[1]
Line the workspace with absorbent pads to contain any potential spills.
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» Weighing and Transfer: When weighing the solid compound, do so carefully to avoid the
formation of dust and aerosols.[1] Use appropriate tools for transfer.

e Solution Preparation: To dissolve the compound, add the desired solvent to the vial and cap
it securely. Mix by vortexing or gentle agitation until fully dissolved.

o Transportation: When moving the compound, use sealed, shatterproof secondary containers.

[5]

» Hygiene: Always wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.[5]

Storage:
» Store N-(1-Oxopentadecyl)glycine-d2 in a suitable, tightly closed container.
o Keep in a dry, well-ventilated place at room temperature.[1]

e Avoid contact with strong oxidizing agents.[1]

lll. Disposal Plan

Proper disposal of N-(1-Oxopentadecyl)glycine-d2 and its waste is imperative to prevent
environmental contamination and adhere to regulatory compliance.

Waste Collection:

» Collect all waste material containing the compound in a designated, properly labeled, and
sealed container.

e This includes unused compound, contaminated consumables (e.g., pipette tips, vials), and
absorbent materials from spills.

Disposal Procedure:

o Consult Regulations: Adhere to all local, state, and federal regulations for chemical waste
disposal.
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o Professional Disposal Service: Contact a licensed professional waste disposal service to
dispose of this material.[1] Do not pour waste down the drain.[1]

o Contaminated Packaging: Handle contaminated packaging in the same manner as the
substance itself.

IV. Emergency Procedures: Spills and Exposure

In the event of a spill or exposure, immediate and appropriate action is necessary.
Spill Response:

o Alert Personnel: Immediately notify others in the vicinity of the spill.[5]

o Evacuate and Ventilate: If safe to do so, increase ventilation in the area.

o Containment: For solid spills, carefully sweep or vacuum the material to avoid creating dust,
and place it into a designated waste container.[3] For liquid spills, use absorbent pads to
contain and clean up the material.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

Exposure Response:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water. Wash with soap and water.[5] Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]
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Workflow for Safe Handling of N-(1-
Oxopentadecyl)glycine-d2
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Caption: Workflow for the safe handling and disposal of N-(1-Oxopentadecyl)glycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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